3-Cyano-5-(3-fluorophenyl)benzoic acid

• Molecular Formula: C14H8FNO2
• Molecular Weight: 241.22 g/mol
• IUPAC Name: 3-cyano-5-(3-fluorophenyl)benzoic acid
• InChI: InChI=1S/C14H8FNO2/c15-13-3-1-2-10(7-13)11-4-9(8-16)5-12(6-11)14(17)18/h1-7H,(H,17,18)
• InChI Key: RBFBLNGQMBDBEQ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)F)C2=CC(=CC(=C2)C#N)C(=O)O

Description

3-Cyano-5-(3-fluorophenyl)benzoic acid is a useful research compound. Its molecular formula is C14H8FNO2 and its molecular weight is 241.22 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 3-Bromo-5-cyano-benzoic acid (2 g, 8.8 mmol, 1 eq) and 3-fluorophenylboronic acid (1.6 g, 11.5 mmol, 1.3 eq) in DMF (100 mL) under nitrogen were added Pd(PPh3)4 (500 mg, 0.44 mmol, 0.05 eq) and K2CO3 (3.6 g, 26.4 mmol, 3 eq). The solution was heated at 100° C. overnight, then water and EtOAc were added. The aqueous layer was acidified by addition of diluted HCl and extracted with EtOAc. The combined organic extracts were dried (Na2SO4), filtered and evaporated in vacuo. The residue obtained was purified by column chromatography (CH2Cl2:MeOH, 25:1) to give the title compound as a white solid (1.2 g, 56%).